Cas no 72928-14-4 (1,3-Hexanedione,5-methyl-1-(3-methyl-3-cyclohexen-1-yl)-)

• Product Name: 1,3-Hexanedione,5-methyl-1-(3-methyl-3-cyclohexen-1-yl)-
• CAS No: 72928-14-4
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• CID: 568268
• PubChem ID: 166364
• Update Time: 2025-04-19

1,3-Hexanedione,5-methyl-1-(3-methyl-3-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Hexanedione,5-methyl-1-(3-methyl-3-cyclohexen-1-yl)-
• 5-methyl-1-(3-methylcyclohex-3-en-1-yl)hexane-1,3-dione
• 5-methyl-1-(3-methylcyclohex-3-enyl)hexane-1,3-dione
• 5-Methyl-1-(3-methyl-3-cyclohexenyl)-1,3-hexanedione
• NS00060538
• DTXSID80888308
• 1,3-Hexanedione, 5-methyl-1-(3-methyl-3-cyclohexen-1-yl)-
• EINECS 277-053-3
• 72928-14-4
• SCHEMBL5993083

• Inchi： 1S/C14H22O2/c1-10(2)7-13(15)9-14(16)12-6-4-5-11(3)8-12/h5,10,12H,4,6-9H2,1-3H3
• InChI Key： QASVIWADBJDQAA-UHFFFAOYSA-N
• SMILES： O=C(CC(CC(C)C)=O)C1CC(C)=CCC1

Computed Properties

• Exact Mass: 222.16206
• Monoisotopic Mass: 222.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.97
• Boiling Point: 318.2°C at 760 mmHg
• Flash Point: 119.1°C
• Refractive Index: 1.473
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds